Cas no 2172220-03-8 (1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• CAS No: 2172220-03-8
• MF: C₁₂H₁₄ClN₃O₂S
• MW: 299.776460170746
• CID: 5567593
• PubChem ID: 165592550
• Update Time: 2025-05-20

1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1591210
• 2172220-03-8
• 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C12H14ClN3O2S/c1-3-15-19(17,18)12-6-7-14-16(12)11-8-10(13)5-4-9(11)2/h4-8,15H,3H2,1-2H3
• InChI Key： PEGUVMAXYDZCOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C(=CC=N1)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 299.0495256g/mol
• Monoisotopic Mass: 299.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide

Introduction to 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS No. 2172220-03-8)

1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2172220-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of a chloro substituent at the 5-position of the phenyl ring and an ethyl group at the nitrogen position of the pyrazole ring contributes to its unique chemical properties and potential therapeutic applications.

The pyrazole core is a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. Pyrazoles and their derivatives have been extensively studied due to their versatility in drug design, particularly as scaffolds for small-molecule inhibitors. The introduction of a sulfonamide group at the 5-position of the pyrazole ring enhances the compound's solubility and bioavailability, making it more suitable for pharmacological studies. Additionally, the 5-chloro-2-methylphenyl moiety introduces electronic and steric effects that can influence binding interactions with biological targets.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. The sulfonamide group is particularly valuable in medicinal chemistry due to its ability to form hydrogen bonds and interact with polar residues in protein targets. This property has been exploited in the design of inhibitors targeting enzymes such as kinases, proteases, and other critical biological molecules involved in disease pathways.

One of the most compelling aspects of 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide is its potential as a lead compound for further derivatization. Researchers have demonstrated that modifications to the phenyl ring or the pyrazole core can significantly alter biological activity. For instance, structural analogs with varying substituents have shown promise in preclinical studies as inhibitors of inflammatory pathways, making them candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, sulfonation, and condensation reactions. The chloro-substituted phenyl ring is typically prepared via electrophilic aromatic substitution, followed by functionalization at the pyrazole core. The introduction of the sulfonamide group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been employed to optimize these processes, improving scalability and reducing byproduct formation.

In terms of pharmacological activity, 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide has shown interesting interactions with various biological targets. Preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The pyrazole sulfonamide scaffold is known to disrupt protein-protein interactions critical for tumor growth and survival. Furthermore, the ethyl group at the nitrogen position may enhance binding affinity by optimizing spatial orientation relative to target residues.

The compound's solubility profile has also been a focus of investigation. Sulfonamides are generally water-soluble due to their ability to form hydrogen bonds with water molecules. This property is advantageous for oral administration or formulation into injectable solutions. However, optimizing solubility while maintaining stability remains a challenge in drug development. Techniques such as salt formation or co-crystallization with hygroscopic agents have been explored to enhance bioavailability.

Recent publications highlight the use of 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide as a starting point for structure-based drug design campaigns. By leveraging high-throughput screening (HTS) data and molecular docking simulations, researchers have identified key residues on target proteins that interact with this compound's pharmacophore. These insights have guided modifications aimed at improving potency and selectivity while minimizing off-target effects.

The role of computational methods in understanding molecular interactions cannot be overstated. Quantum mechanical calculations have provided detailed insights into how this compound binds to its targets at an atomic level. These studies reveal that both electrostatic interactions and hydrophobic effects play crucial roles in determining binding affinity. Such information is invaluable for designing next-generation derivatives with enhanced pharmacological profiles.

Future directions in research may involve exploring this compound's potential in combination therapies. Drug resistance remains a significant challenge in treating chronic diseases such as cancer and autoimmune disorders. Combining multiple compounds that target different pathways could synergize therapeutic effects while reducing resistance development. Preliminary data suggest that 1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide may act synergistically with existing treatments when used in tandem.

In conclusion,1-(5-chloro-2-methylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS No. 2172220-03-8) represents an intriguing candidate for further pharmaceutical development due to its unique structural features and promising biological activities. Ongoing research efforts are focused on optimizing its synthesis, understanding its mechanism of action, and exploring new therapeutic applications through both experimental and computational approaches.